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Compound of Interest

Compound Name: MeIQx-d3

Cat. No.: B043366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for research professionals and is

not a substitute for a formal Safety Data Sheet (SDS). It is imperative to consult the official SDS

provided by the manufacturer before handling MeIQx-d3. The information herein is compiled

from publicly available data for 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx) and its

deuterated analog, MeIQx-d3. The safety and handling precautions for MeIQx are considered

broadly applicable to MeIQx-d3 due to the negligible impact of isotopic labeling on its

fundamental chemical properties and associated hazards.

Introduction
MeIQx-d3 is the deuterated form of MeIQx, a heterocyclic aromatic amine and a potent

mutagenic and carcinogenic compound.[1] Found in cooked meats and fish, MeIQx is a subject

of extensive research in toxicology and oncology.[2] MeIQx-d3 is commonly used as an internal

standard in quantitative analyses, such as mass spectrometry, for the detection and

quantification of MeIQx in biological and environmental samples.[1] Given its hazardous nature,

strict adherence to safety protocols is essential when handling this compound.

Hazard Identification and Classification
MeIQx is classified as a Group 2B carcinogen by the International Agency for Research on

Cancer (IARC), meaning it is possibly carcinogenic to humans.[3][4] It is a suspected mutagen

and genotoxin.[3]
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GHS Hazard Statements (Presumed for MeIQx-d3 based on MeIQx):

H351: Suspected of causing cancer.

H341: Suspected of causing genetic defects.

Precautionary Statements (Presumed for MeIQx-d3 based on MeIQx):

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions have been read and understood.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P308+P313: IF exposed or concerned: Get medical advice/attention.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of MeIQx. These

properties are expected to be nearly identical for MeIQx-d3.

Property Value Source

Chemical Formula C₁₁H₁₁N₅ [2]

Molecular Weight 213.2 g/mol [2]

Appearance Solid [5]

Solubility
Slightly soluble in DMSO and

Methanol
[5]

Storage Temperature -20°C [5]

Stability ≥ 4 years at -20°C [5]
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Toxicological Information
MeIQx is a potent mutagen that can induce liver tumors.[1] Its carcinogenicity has been

demonstrated in various animal models.[3] The primary mechanism of its toxicity involves

metabolic activation to reactive intermediates that can form adducts with DNA, leading to

genetic mutations and potentially initiating carcinogenesis.[2]

Handling and Storage Precautions
Due to its carcinogenic nature, MeIQx-d3 must be handled with extreme caution in a controlled

laboratory environment.

Engineering Controls:

Work with MeIQx-d3 should be conducted in a designated area, such as a certified chemical

fume hood or a glove box, to minimize inhalation exposure.

Ventilation systems should be designed to prevent the recirculation of contaminated air.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) at all times. Change gloves

frequently and immediately if contaminated.

Lab Coat: A dedicated lab coat or disposable gown should be worn.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Respiratory Protection: If there is a risk of generating aerosols or dust, a NIOSH-approved

respirator may be necessary.

Handling Procedures:

Avoid creating dust or aerosols.

Use the smallest possible quantities of the compound.

Prepare solutions in a fume hood.
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Thoroughly decontaminate all surfaces and equipment after use.

Storage:

Store MeIQx-d3 in a tightly sealed, clearly labeled container.

Keep in a secure, locked, and well-ventilated area designated for carcinogens.

Recommended storage temperature is -20°C.[1][5] Stock solutions should be stored at -80°C

for up to 6 months or -20°C for up to 1 month.[1]

Experimental Protocols and Workflows
Metabolic Activation Pathway of MeIQx
The genotoxicity of MeIQx is dependent on its metabolic activation, primarily by cytochrome

P450 enzymes. The following diagram illustrates the key steps in this pathway.

MeIQx N-hydroxy-MeIQxCYP1A2

O-acetyl-N-hydroxy-MeIQx
(Reactive Intermediate)

NAT2

Detoxification
(e.g., Glucuronidation)

DNA AdductsGenotoxicity

Click to download full resolution via product page

Caption: Metabolic activation pathway of MeIQx leading to genotoxicity.

General Experimental Workflow for Handling MeIQx-d3
The following diagram outlines a general workflow for handling a potent carcinogen like MeIQx-
d3 in a research setting.
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Caption: General workflow for handling carcinogenic compounds.
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Accidental Release and First Aid Measures
Accidental Release:

Evacuate the area immediately.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

sealed container for disposal.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Decontaminate the spill area thoroughly.

First Aid:

Inhalation: Move the person to fresh air. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Considerations
All waste containing MeIQx-d3 must be treated as hazardous waste. Dispose of in accordance

with all applicable federal, state, and local environmental regulations. Contact your institution's

environmental health and safety office for specific disposal procedures.

Conclusion
MeIQx-d3 is a valuable tool in biomedical research, but its handling requires a thorough

understanding of its potential hazards and the implementation of stringent safety protocols. By
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following the guidelines outlined in this document and, most importantly, the official Safety Data

Sheet, researchers can minimize their risk of exposure and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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